3-chloro-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]benzamide

• Molecular Formula: C19H16ClN5O2S
• Molecular Weight: 413.9 g/mol
• IUPAC Name: 3-chloro-N-[5-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]benzamide
• InChI: InChI=1S/C19H16ClN5O2S/c1-3-16-22-23-19-25(16)24-18(28-19)12-7-8-15(27-2)14(10-12)21-17(26)11-5-4-6-13(20)9-11/h4-10H,3H2,1-2H3,(H,21,26)
• InChI Key: ZHMGYCLTVMKRQJ-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=C(C=C3)OC)NC(=O)C4=CC(=CC=C4)Cl

Description

3-chloro-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the thiadiazole family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 3-chloro-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]benzamide is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes and receptors involved in cancer cell proliferation and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 3-chloro-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]benzamide has a number of biochemical and physiological effects. For example, this compound has been shown to inhibit the growth and proliferation of certain cancer cell lines. It has also been shown to reduce inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-chloro-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]benzamide in lab experiments is its relatively low toxicity and high solubility in water. However, one limitation of this compound is its limited stability under certain conditions, which may affect its activity in certain experimental settings.

Future Directions

There are several potential future directions for research on 3-chloro-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]benzamide. Some of these include:
- Further investigation of the mechanism of action of this compound, including its interactions with specific enzymes and receptors.
- Evaluation of the efficacy of this compound in animal models of cancer, inflammation, and neurodegenerative diseases.
- Development of new synthetic methods for producing this compound, with the aim of improving its stability and activity in lab experiments.
- Investigation of the potential side effects and toxicity of this compound, in order to assess its safety for use in human clinical trials.
Conclusion:
In conclusion, 3-chloro-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]benzamide is a promising compound that has shown potential for use in scientific research. Its diverse biological activities and relatively low toxicity make it an attractive candidate for further investigation in a variety of fields. However, further research is needed to fully understand its mechanism of action and potential applications in human medicine.

Synthesis Methods

The synthesis of 3-chloro-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]benzamide has been described in several research articles. The most common method involves the reaction of 3-chlorobenzoic acid with 2-amino-5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenol in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole). The resulting intermediate is then reacted with 2-methoxyaniline to obtain the final product.

Scientific Research Applications

3-chloro-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]benzamide has been studied for its potential applications in various fields of scientific research. Some of the most promising areas of research include cancer treatment, inflammation, and neurodegenerative diseases.